Cas no 2229390-73-0 (tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate
• CAS No: 2229390-73-0
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5993680
• PubChem ID: 165665997
• Update Time: 2025-06-10

tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1895744
• tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate
• 2229390-73-0

• Inchi： 1S/C10H17N3O3/c1-10(2,3)16-9(15)13-5-7(12-6-13)8(14)4-11/h5-6,8,14H,4,11H2,1-3H3
• InChI Key： KKAOQXOBFMHTBW-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate (CAS No. 2229390-73-0)

tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate (CAS No. 2229390-73-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, features a unique molecular structure combining an imidazole ring with tert-butyl and hydroxyethyl functional groups. Its CAS number 2229390-73-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate is driven by its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators. Recent studies highlight its role as a building block for synthesizing more complex molecules, especially in targeting protein-protein interactions (PPIs), a hot topic in modern therapeutics. Researchers are also exploring its utility in catalysis and material science, where its stability and reactivity under mild conditions offer distinct advantages.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. Optimized protocols for its preparation often involve Boc protection strategies, a technique widely used in peptide synthesis. The tert-butyl group in its structure provides steric protection, enhancing the compound's stability during reactions. Additionally, its amino and hydroxy functionalities make it a versatile intermediate for further derivatization, aligning with the current demand for modular chemistry in drug design.

From an SEO perspective, keywords like "CAS 2229390-73-0 supplier," "tert-butyl imidazole derivatives," and "hydroxyethyl amino imidazole synthesis" are highly relevant. These terms reflect the needs of chemists and procurement specialists seeking reliable sources or technical data. The compound's association with green chemistry trends—such as solvent-free reactions or biodegradable intermediates—further boosts its online visibility, as sustainability remains a priority across industries.

In analytical chemistry, tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. Its spectral data is often shared in open-access databases, facilitating collaboration and accelerating research. The compound's logP and pKa values are also critical for predicting its behavior in biological systems, a key consideration for pharmacokinetic studies.

As the scientific community continues to explore imidazole-based scaffolds, compounds like CAS 2229390-73-0 are poised to play a pivotal role. Their balance of lipophilicity and hydrogen-bonding capacity makes them ideal candidates for addressing challenges in drug delivery and target selectivity. Future research may focus on scaling up production or optimizing its chiral resolution, topics frequently discussed in academic forums and patent filings.

In summary, tert-butyl 4-(2-amino-1-hydroxyethyl)-1H-imidazole-1-carboxylate exemplifies the intersection of structural ingenuity and practical utility. Its CAS number 2229390-73-0 not only ensures traceability but also connects it to a broader ecosystem of fine chemicals driving innovation in life sciences. Whether you're a synthetic chemist, a procurement officer, or a data scientist mining chemical databases, understanding this compound's properties and applications is essential for staying ahead in a competitive landscape.